2-[Carboxymethyl(3-phenylpropyl)amino]acetic acid

• IUPAC Name: 2-[carboxymethyl(3-phenylpropyl)amino]acetic acid
• InChI: InChI=1S/C13H17NO4/c15-12(16)9-14(10-13(17)18)8-4-7-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,16)(H,17,18)
• InChI Key: UYGNATLCLXEGCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCN(CC(=O)O)CC(=O)O
• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol

Description

The compound “2-[Carboxymethyl(3-phenylpropyl)amino]acetic acid” is a complex organic molecule. The molecular weight of a similar compound, 2-({2-[bis(carboxymethyl)amino]-3-phenylpropyl}({2-[bis(carboxymethyl)amino]propyl})amino)acetic acid, is determined by the sum of the atomic weights of each constituent element multiplied by the number of atoms.

Synthesis Analysis

The synthesis of such compounds often involves reactions typical of carboxylic acids and amines. For instance, the carboxyl function can be esterified with an excess of an alcohol under acidic conditions, and the amine function can be acylated with acid chlorides or anhydrides under basic conditions.

Molecular Structure Analysis

The molecular structure of this compound is complex and would be based on structures generated from information available in databases.

Chemical Reactions Analysis

The reactions of amino acids, which this compound resembles, are typical of isolated carboxylic acid and amine functions. The carboxyl function can be esterified with an excess of an alcohol under acidic conditions, and the amine function can be acylated with acid chlorides or anhydrides under basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the pKa, pKb, and pI values can be calculated for similar compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Environmental Science and Water Treatment

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Regulatory agencies like the European Chemicals Agency (ECHA) provide assessments of regulatory needs for similar compounds.

Future Directions

The future directions for this compound would depend on its potential applications and any regulatory requirements. For example, the ECHA provides assessments of regulatory needs for similar compounds, which can guide future research and development.